Cas no 196607-73-5 (Spirostan-2-one,3,6-dihydroxy-, (3b,5a,6b,25R)- (9CI))
196607-73-5 structure
Product Name:Spirostan-2-one,3,6-dihydroxy-, (3b,5a,6b,25R)- (9CI)
CAS No:196607-73-5
MF:C27H42O5
MW:446.619389057159
CID:222954
PubChem ID:177402
Update Time:2025-04-19
Spirostan-2-one,3,6-dihydroxy-, (3b,5a,6b,25R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Spirostan-2-one,3,6-dihydroxy-, (3b,5a,6b,25R)- (9CI)
- Porrigenin B
- 3,6-Dihydroxyspirostan-2-one
- DTXSID80941427
- 196607-73-5
- (-)-Porrigenin B
- Spirostan-2-one, 3,6-dihydroxy-, (3beta,5alpha,6beta,25R)-
- (25R)-2-Oxo-5alpha-spirostan-3beta,6beta-diol
-
- Inchi: 1S/C27H42O5/c1-14-5-8-27(31-13-14)15(2)24-23(32-27)11-18-16-9-20(28)19-10-21(29)22(30)12-26(19,4)17(16)6-7-25(18,24)3/h14-21,23-24,28-29H,5-13H2,1-4H3/t14-,15+,16-,17+,18+,19-,20-,21-,23+,24+,25+,26-,27?/m1/s1
- InChI Key: BTSHHJQHTVNSLW-WRPNYKIDSA-N
- SMILES: O1C2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3C[C@H]([C@H]4C[C@H](C(C[C@]4(C)[C@H]3CC[C@@]12C)=O)O)O
Computed Properties
- Exact Mass: 446.30336
- Monoisotopic Mass: 446.303224
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 0
- Complexity: 799
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76
- XLogP3: 4.2
Experimental Properties
- Density: 1.21
- Boiling Point: 583.7°C at 760 mmHg
- Flash Point: 190.6°C
- Refractive Index: 1.571
- PSA: 75.99
Spirostan-2-one,3,6-dihydroxy-, (3b,5a,6b,25R)- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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